Cas no 1005901-00-7 (4-(2-Azidoethyl)-3,5-dimethylisoxazole)

4-(2-Azidoethyl)-3,5-dimethylisoxazole is a versatile heterocyclic compound featuring an azidoethyl functional group attached to a dimethylisoxazole core. This structure makes it a valuable intermediate in click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The isoxazole ring provides stability, while the azide group enables efficient conjugation with alkynes, facilitating the synthesis of triazole-linked derivatives. Its well-defined reactivity and compatibility with diverse reaction conditions make it suitable for pharmaceutical research, materials science, and bioconjugation. The compound’s stability under standard storage conditions and high purity further enhance its utility in precision chemical synthesis.

4-(2-Azidoethyl)-3,5-dimethylisoxazole structure

1005901-00-7 structure

Product Name:4-(2-Azidoethyl)-3,5-dimethylisoxazole

CAS No:1005901-00-7

MF:C₇H₁₀N₄O

MW:166.180500507355

CID:1126093

PubChem ID:4589531

Update Time:2025-06-08

4-(2-Azidoethyl)-3,5-dimethylisoxazole Chemical and Physical Properties

Names and Identifiers

- 4-(2-azidoethyl)-3,5-dimethyl-1,2-oxazole
- 4-(2-Azidoethyl)-3,5-dimethylisoxazole
- Isoxazole, 4-(2-azidoethyl)-3,5-dimethyl-
- 1005901-00-7
- 4-(2-azidoethyl)-3,5-dimethylisoxazole, AldrichCPR
- EN300-1845734
- DS-016704
- Inchi： 1S/C7H10N4O/c1-5-7(3-4-9-11-8)6(2)12-10-5/h3-4H2,1-2H3
- InChI Key： WSDSSKQURSMOHF-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=N1)CCN=[N+]=[N-]

Computed Properties

Exact Mass: 166.085461g/mol
Monoisotopic Mass: 166.085461g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 166.18g/mol
XLogP3: 2.3
Topological Polar Surface Area: 40.4Å²

4-(2-Azidoethyl)-3,5-dimethylisoxazole Pricemore >>

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TRC	A850013-2.5mg	4-(2-Azidoethyl)-3,5-dimethylisoxazole	1005901-00-7	2.5mg	$ 50.00	2022-06-07
TRC	A850013-5mg	4-(2-Azidoethyl)-3,5-dimethylisoxazole	1005901-00-7	5mg	$ 65.00	2022-06-07
TRC	A850013-25mg	4-(2-Azidoethyl)-3,5-dimethylisoxazole	1005901-00-7	25mg	$ 95.00	2022-06-07
Enamine	EN300-1845734-0.05g	4-(2-azidoethyl)-3,5-dimethyl-1,2-oxazole	1005901-00-7	0.05g	$587.0	2023-09-19
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Enamine	EN300-1845734-0.25g	4-(2-azidoethyl)-3,5-dimethyl-1,2-oxazole	1005901-00-7	0.25g	$642.0	2023-09-19
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